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Compound of Interest

Compound Name:
3,5,6,7-tetrahydro-s-indacen-

1(2H)-one

CAS No.: 14927-64-1

Cat. No.: B2554813 Get Quote

For researchers and scientists in the field of drug development, the exploration of novel

chemical entities is a daily necessity. 3,5,6,7-tetrahydro-s-indacen-1(2H)-one (CAS No.

14927-64-1) represents one such compound, a valuable building block in medicinal chemistry,

particularly in the synthesis of derivatives with potential therapeutic applications, such as the

inhibition of the NLRP3 inflammasome.[1][2] The journey from benchtop synthesis to potential

therapeutic agent is paved with critical safety considerations.

This guide provides a comprehensive overview of the known safety data for 3,5,6,7-
tetrahydro-s-indacen-1(2H)-one. It is important to note that, as a compound primarily supplied

for early discovery research, a complete, formally ratified Safety Data Sheet (SDS) is not

always publicly available.[3] Therefore, this document synthesizes information from chemical

suppliers, related compounds, and established laboratory safety principles to provide a robust

framework for its safe handling, storage, and use. The responsibility to confirm the identity and

purity of this compound rests with the end-user.

Chemical and Physical Properties
A foundational understanding of a compound's physical properties is paramount for its

appropriate handling and storage. The known properties of 3,5,6,7-tetrahydro-s-indacen-
1(2H)-one are summarized below.
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Property Value Source(s)

CAS Number 14927-64-1 [3]

Molecular Formula C₁₂H₁₂O [3]

Molecular Weight 172.23 g/mol [3]

Appearance Brown to white solid

Melting Point 72-75 °C

Purity Typically ≥95% - 97% [4]

Synonyms

3,5,6,7-Tetrahydro-2H-s-

indacen-1-one, 2,3,6,7-

Tetrahydro-s-indacen-1(5H)-

one

[3][4]

Hazard Identification and Risk Assessment
Based on available supplier information, 3,5,6,7-tetrahydro-s-indacen-1(2H)-one is classified

with a "Warning" signal word and is associated with several hazard statements.[5]

Understanding these hazards is the first step in mitigating risk within a laboratory setting.
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Hazard Statement GHS Pictogram
Description and
Implications for
Researchers

H302: Harmful if swallowed Exclamation Mark

Accidental ingestion could lead

to adverse health effects. This

underscores the critical

importance of prohibiting

eating, drinking, and smoking

in the laboratory and practicing

diligent personal hygiene, such

as hand washing after

handling.

H315: Causes skin irritation Exclamation Mark

Direct contact with the skin

may cause redness, itching, or

inflammation. This

necessitates the use of

appropriate chemical-resistant

gloves and a lab coat to

prevent skin exposure. A

structurally related compound

was also identified as a skin

irritant in in vitro studies.[6]

H319: Causes serious eye

irritation
Exclamation Mark

Exposure to the eyes can

cause significant irritation,

potentially leading to damage.

The use of safety glasses or

goggles is mandatory when

handling this compound.

H335: May cause respiratory

irritation

Exclamation Mark Inhalation of the dust or

powder can irritate the

respiratory tract. All handling of

the solid form should be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood,
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to minimize the risk of

inhalation.

Logical Workflow for Hazard Assessment and PPE
Selection
The following diagram outlines the logical workflow from hazard identification to the selection of

appropriate Personal Protective Equipment (PPE). This systematic approach ensures that all

identified risks are addressed through proper safety controls.

Figure 1: Hazard Identification and PPE Workflow
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Caption: Figure 1: Hazard Identification and PPE Workflow.

Protocols for Safe Handling and Storage
Adherence to rigorous handling and storage protocols is essential for ensuring both user safety

and the chemical integrity of the compound.
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Engineering and Administrative Controls
Ventilation: Always handle the solid form of 3,5,6,7-tetrahydro-s-indacen-1(2H)-one inside

a certified chemical fume hood to control exposure to dust.[7]

Designated Area: Establish a designated area for handling this compound to prevent cross-

contamination of other laboratory surfaces.

Hygiene: Prohibit eating, drinking, or applying cosmetics in the handling area. Wash hands

thoroughly with soap and water after handling is complete.[8]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles that conform to EN166 (EU) or OSHA's 29

CFR 1910.133 standards.

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves. Inspect gloves for

any signs of degradation or puncture before use.

Body Protection: A standard laboratory coat should be worn at all times. Ensure it is fully

buttoned to provide maximum coverage.

Storage Protocol
Proper storage is crucial for maintaining the compound's stability and preventing accidental

exposure.

Temperature: Store the compound in a tightly sealed container in a refrigerator at a

temperature between 2-8 °C.[4] This controlled temperature minimizes the potential for

degradation.

Environment: The storage location should be dry and well-ventilated. The compound should

be stored away from incompatible materials, such as strong oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard pictograms.

Workflow for Safe Handling and Storage
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This diagram illustrates the key decision points and actions for the proper handling and storage

of 3,5,6,7-tetrahydro-s-indacen-1(2H)-one in a research environment.

Figure 2: Safe Handling and Storage Workflow
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Caption: Figure 2: Safe Handling and Storage Workflow.

Emergency and First-Aid Procedures
In the event of an accidental exposure, immediate and appropriate action is critical.

Inhalation: If dust is inhaled, move the affected person to fresh air immediately. If breathing is

difficult or symptoms persist, seek medical attention.[7]

Skin Contact: Remove contaminated clothing and flush the affected skin area with copious

amounts of water for at least 15 minutes. If irritation develops or persists, seek medical

attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open to ensure thorough rinsing. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Call a poison control center or seek medical attention immediately.[8]

Spill and Disposal Considerations
Spill Cleanup: For a small spill of the solid material, carefully sweep or scoop it up, avoiding

the generation of dust. Place the material into a sealed, labeled container for disposal. Clean

the spill area with a suitable solvent and then wash with soap and water.[7]

Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,

and local environmental regulations. This compound should be treated as hazardous

chemical waste.

Representative Experimental Protocol: Preparation
of a Stock Solution
This protocol provides a practical example of how to apply the safety principles outlined above

in a common laboratory task.
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Preparation and PPE: Before starting, ensure a chemical fume hood is certified and

functioning correctly. Don all required PPE (safety goggles, nitrile gloves, lab coat).

Tare Weighing Vessel: Place a clean, dry vial on an analytical balance within the fume hood

and tare the balance.

Weighing the Compound: Using a clean spatula, carefully transfer the desired amount of

3,5,6,7-tetrahydro-s-indacen-1(2H)-one solid into the tared vial. Record the exact mass.

Handle the compound gently to minimize dust formation.

Solvent Addition: Based on the desired concentration, calculate the required volume of a

suitable solvent (e.g., DMSO, which is common for initial in vitro screening of such

compounds). Using a calibrated pipette, add the solvent to the vial containing the compound.

Dissolution: Cap the vial securely and vortex or sonicate until the solid is completely

dissolved.

Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation. Store the stock solution at an appropriate temperature (typically

-20°C or -80°C for long-term stability) to maintain its integrity for future experiments.

Cleanup: Dispose of any contaminated materials (e.g., weighing paper, pipette tips) in the

designated hazardous waste container. Clean the spatula and work area thoroughly.

Final Steps: Doff PPE and wash hands thoroughly before leaving the laboratory.

Conclusion
3,5,6,7-tetrahydro-s-indacen-1(2H)-one is a compound of significant interest to the research

and drug development community. While a comprehensive, standardized SDS is not readily

available, the information aggregated from suppliers provides a clear set of hazards. By

adhering to the principles of risk assessment, utilizing appropriate engineering controls and

PPE, and following rigorous handling and storage protocols, researchers can safely work with

this compound. The ultimate responsibility for safety lies with the individual researcher and their

institution, grounded in a thorough understanding of the potential hazards and a commitment to

best laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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